Cas no 2287265-78-3 (4-ethyl-1-{[(9H-fluoren-9-yl)methoxy]carbonyl}pyrrolidine-2-carboxylic acid)

• Product Name: 4-ethyl-1-{[(9H-fluoren-9-yl)methoxy]carbonyl}pyrrolidine-2-carboxylic acid
• CAS No: 2287265-78-3
• MF: C₂₂H₂₃NO₄
• MW: 365.42232632637
• CID: 6251623
• PubChem ID: 165978396
• Update Time: 2025-10-05

4-ethyl-1-{[(9H-fluoren-9-yl)methoxy]carbonyl}pyrrolidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-ethyl-1-{[(9H-fluoren-9-yl)methoxy]carbonyl}pyrrolidine-2-carboxylic acid
• EN300-6735596
• 2287265-78-3

• Inchi： 1S/C22H23NO4/c1-2-14-11-20(21(24)25)23(12-14)22(26)27-13-19-17-9-5-3-7-15(17)16-8-4-6-10-18(16)19/h3-10,14,19-20H,2,11-13H2,1H3,(H,24,25)
• InChI Key： IBGSUWJKZJCXCJ-UHFFFAOYSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(N1CC(CC)CC1C(=O)O)=O

Computed Properties

• Exact Mass: 365.16270821g/mol
• Monoisotopic Mass: 365.16270821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 543
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 66.8Ų

Additional information on 4-ethyl-1-{[(9H-fluoren-9-yl)methoxy]carbonyl}pyrrolidine-2-carboxylic acid

Research Briefing on 4-ethyl-1-{[(9H-fluoren-9-yl)methoxy]carbonyl}pyrrolidine-2-carboxylic acid (CAS: 2287265-78-3)

4-ethyl-1-{[(9H-fluoren-9-yl)methoxy]carbonyl}pyrrolidine-2-carboxylic acid (CAS: 2287265-78-3) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, often utilized as a building block in peptide synthesis, plays a crucial role in the development of novel therapeutic agents. Its unique structure, featuring a fluorenylmethoxycarbonyl (Fmoc) protecting group and a pyrrolidine carboxylic acid moiety, makes it particularly valuable for solid-phase peptide synthesis (SPPS) and other bioconjugation applications.

Recent studies have highlighted the compound's utility in the synthesis of peptidomimetics and small-molecule inhibitors. Researchers have leveraged its structural features to enhance the stability and bioavailability of peptide-based drugs. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's efficacy in improving the pharmacokinetic properties of cyclic peptides targeting G-protein-coupled receptors (GPCRs). The study reported that derivatives of 4-ethyl-1-{[(9H-fluoren-9-yl)methoxy]carbonyl}pyrrolidine-2-carboxylic acid exhibited improved metabolic stability and membrane permeability compared to traditional peptide scaffolds.

In addition to its applications in peptide synthesis, this compound has also been investigated for its potential in drug delivery systems. A recent preprint on bioRxiv detailed its use in the development of self-assembling nanocarriers for targeted drug delivery. The researchers found that the Fmoc group facilitated the formation of stable nanoparticles, while the pyrrolidine carboxylic acid moiety allowed for efficient conjugation with therapeutic payloads. These findings suggest that 4-ethyl-1-{[(9H-fluoren-9-yl)methoxy]carbonyl}pyrrolidine-2-carboxylic acid could play a pivotal role in the next generation of nanomedicines.

Despite its promising applications, challenges remain in the large-scale synthesis and purification of this compound. A 2022 review in Organic Process Research & Development highlighted the need for optimized synthetic routes to improve yield and reduce costs. Recent advancements in flow chemistry and continuous manufacturing have shown potential in addressing these challenges, with several research groups reporting successful scale-up of similar Fmoc-protected amino acid derivatives.

Looking ahead, the versatility of 4-ethyl-1-{[(9H-fluoren-9-yl)methoxy]carbonyl}pyrrolidine-2-carboxylic acid positions it as a key player in the development of innovative therapeutics. Ongoing research is exploring its use in areas such as proteolysis-targeting chimeras (PROTACs) and covalent inhibitors, further expanding its potential impact on drug discovery. As the field continues to evolve, this compound is likely to remain at the forefront of chemical biology research, offering new opportunities for therapeutic innovation.